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Compound of Interest

Compound Name: 4-Benzhydrylaniline

CAS No.: 603-38-3

Cat. No.: B8264379

Get Quote

Executive Summary: The Dual Nature of a Privileged
Scaffold
4-Benzhydrylaniline (4-aminotriphenylmethane) serves as a critical pharmacophore in

medicinal chemistry, particularly in the synthesis of monoamine transporter inhibitors and

antihistamines.[1] However, its utility is counterbalanced by a severe toxicity profile

characteristic of lipophilic aniline derivatives.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of the compound's hazards. It establishes a self-validating safety protocol

designed to protect researchers from the compound's three primary threat vectors: acute

systemic toxicity, specific organ damage (STOT-RE), and high aquatic persistence.

Chemical Identity & Physical Properties[1][2][3]
Distinction Alert: Do not confuse with Benzhydrylamine (CAS 91-00-9), where the amine is on

the central carbon.[1] In 4-Benzhydrylaniline (CAS 603-38-3), the amine is attached to one of

the phenyl rings, conferring aromatic amine toxicity (methemoglobinemia potential).
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Property Data Relevance to Safety

CAS Number 603-38-3
Unique identifier for inventory

tracking.[1]

IUPAC Name 4-(Diphenylmethyl)aniline
Defines structural toxicity

(Aniline core).[1]

Formula C₁₉H₁₇N
Lipophilic nature facilitates skin

absorption.[1]

Mol. Weight 259.35 g/mol
Heavy molecule, dusts settle

but persist.[1]

Melting Point 50–53 °C (122–127 °F)

Low melting point; easily

liquefies upon heating,

increasing vapor risk.[1][2]

Boiling Point 302 °C (576 °F)

High boiling point; primary

inhalation risk is dust/aerosol,

not vapor at RT.[1][2]

Solubility
Insoluble in water; Soluble in

DCM, EtOAc

Requires organic solvents for

cleanup; bioaccumulates in

lipid tissues.[1]

Hazard Architecture: Mechanistic Toxicology
The GHS classification for 4-Benzhydrylaniline reveals a compound that is dangerous by all

routes of exposure. The toxicity is driven by the metabolic activation of the aniline moiety.

GHS Hazard Classification Table[1]
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) 3 H301
Toxic if swallowed.[1]

[3]

Acute Toxicity

(Dermal)
3 H311

Toxic in contact with

skin.[1][3]

Acute Toxicity

(Inhalation)
3 H331 Toxic if inhaled.[1]

STOT - Repeated

Exp.
2 H373

May cause damage to

organs (Liver, Kidney,

Spleen) through

prolonged/repeated

exposure.[1][2]

Aquatic Toxicity

(Acute)
1 H400

Very toxic to aquatic

life.[1]

Aquatic Toxicity

(Chronic)
1 H410

Very toxic to aquatic

life with long lasting

effects.[1]

Deep Dive: The Mechanism of Action
The toxicity of 4-Benzhydrylaniline is not merely caustic; it is metabolic.[1]

N-Hydroxylation: Upon entry (inhalation/dermal), hepatic cytochrome P450 enzymes oxidize

the amine group to N-phenylhydroxylamine.[1]

Methemoglobinemia: This metabolite oxidizes ferrous hemoglobin (Fe²⁺) to ferric

methemoglobin (Fe³⁺), which cannot transport oxygen.[1] This leads to "chemical

asphyxiation."[1]

Organ Accumulation: The bulky diphenylmethyl group increases lipophilicity (LogP > 4),

facilitating transport across cell membranes and accumulation in the liver and kidneys,

leading to the chronic organ damage cited in H373.
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Visualization: Pathophysiology of Exposure
The following diagram illustrates the cascade from exposure to clinical toxicity.
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Caption: Figure 1.[1] Toxicokinetic pathway of 4-Benzhydrylaniline showing metabolic

activation and dual-target organ toxicity.

Self-Validating Safety Protocols
To ensure "Trustworthiness" in the lab, safety protocols must be verifiable. Do not assume

protection; test it.

Engineering Controls: The Velocity Test
Requirement: Handle only in a chemical fume hood.[1]

Validation Step: Before opening the container, verify the hood's face velocity is between 0.3

m/s and 0.5 m/s (60–100 fpm).

Why: The compound is a solid powder (mp ~50°C).[1] Static electricity can disperse micro-

particles.[1] Low velocity fails to capture heavy dust; high velocity creates turbulence that

pulls dust out of the hood.[1]

Personal Protective Equipment (PPE): The Permeation
Logic
Standard nitrile exam gloves are insufficient for prolonged contact with lipophilic aromatics.
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Primary Barrier: Silver Shield® (Laminate) or Viton® gloves are recommended for spill

cleanup.[1]

Routine Handling: Double-gloving with High-Grade Nitrile (minimum 0.11 mm thickness).[1]

Outer Glove: Discard immediately upon any splash.[1]

Inner Glove: Acts as the fail-safe.[1]

Respiratory: If weighing outside a hood (strongly discouraged) or if hood failure occurs, use

a P3 (EN 143) or N100 (NIOSH) particulate respirator.[1] An organic vapor cartridge is

secondary to the particulate filter for this solid.[1]

Decontamination Verification[1]
Protocol: After cleaning a workspace, wipe the surface with a white ChemWipe dampened

with ethanol.[1]

Validation: Under UV light (254 nm or 365 nm), many aniline derivatives fluoresce or show

dark absorption spots.[1] While not specific to this CAS, this serves as a quick visual check

for gross contamination of aromatic residues.[1]

Emergency Response Workflow
In the event of exposure, the "Toxic if swallowed/contact/inhaled" (H301+H311+H331) status

demands immediate, aggressive intervention.[2][4]

First Aid Logic
Inhalation: Remove to fresh air. Critical: If the victim has blue lips/fingernails (cyanosis),

administer oxygen immediately. This indicates Methemoglobinemia.[1]

Skin: Wash with soap and water for 15 minutes.[1][5] Do not use ethanol on skin; it enhances

absorption of the lipophilic aniline.[1]

Eye: Rinse for 15 minutes.[1]

Spill Management Diagram
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This workflow prioritizes containment of the "Very toxic to aquatic life" (H410) hazard.
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Caption: Figure 2. Spill response decision matrix emphasizing dust suppression and aquatic

protection.

Synthesis & Storage Considerations
Stability
4-Benzhydrylaniline is generally stable but sensitive to:

Oxidation: Anilines darken upon exposure to light and air.[1]
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Storage: Store under inert gas (Argon/Nitrogen) in a cool, dry place. Desiccate to prevent

hydrolysis or caking.[1]

Reaction Safety
When using this compound in synthesis (e.g., reductive amination or coupling):

Acid Scavenging: Reactions often require bases.[1] Ensure the waste stream (aqueous

layers) is treated as "Aquatic Toxic" (H410) and not flushed down the drain, even after

extraction.

Quenching: Quench reaction mixtures slowly. Exothermic spikes can volatilize the solvent,

carrying the toxic aniline as an aerosol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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